(S)-Duloxetine Phtalamide
Overview
Description
(S)-Duloxetine Phtalamide, also known as (S)-Duloxetine, is a synthetic compound that has been used in a variety of scientific research applications. It is commonly used as a substrate in enzymatic reactions to study enzyme kinetics, as well as a ligand in drug-receptor binding studies. (S)-Duloxetine Phtalamide has also been used to study the effects of various drugs on the central nervous system, as well as in the study of various biochemical and physiological processes.
Scientific Research Applications
Anti-Microbial Agent
Phthalimide derivatives, including (S)-Duloxetine Phthalamide, have been synthesized and evaluated for their in vitro anti-microbial activities . For instance, the compound (ZE) - 2- [4- (1-Hydrazono-ethyl)phenyl]isoindoline-1,3-dione showed remarkable anti-microbial activity .
Anti-Oxidant Agent
Some phthalimide derivatives have shown anti-oxidant activity. For example, the compounds 2- [4- (4-ethyl-3-methyl-5-thioxo-1,2,4-triazolidin-3-yl)phenyl]isoindoline-1,3-dione and 2- [4- (3-methyl-5-thioxo-4-phenyl-1,2,4-triazolidin-3-yl)phenyl]isoindoline-1,3-dione had anti-oxidant activity .
Anti-Inflammatory Agent
Phthalimide derivatives have also been evaluated for their in vitro anti-inflammatory activities . The compound 4- ( N’ - {1- [4- (1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-phenyl]-ethylidene}-hydrazino)-benzenesulfonamide showed the highest in vitro anti-inflammatory activity of the tested compounds .
Synthesis of Primary Amines
The Gabriel Synthesis, an essential organic chemistry technique, utilizes phthalimide to prevent over-alkylation, ensuring the selective creation of primary amines . This method is crucial in pharmaceuticals, materials science, and environmental research .
DPPH Radical Scavenging Activity
Phthalimide derivatives have shown weak DPPH radical scavenging activity . However, some compounds like phthalimide 1 and 4 showed strong activity with IC 50 values 21.34 and 20.45 µM, respectively .
Anti-Cancer Agent
Although not directly mentioned in the search results, phthalimide derivatives are often studied for their potential anti-cancer properties. The cytotoxicity for all synthesized compounds was also determined in cancer cell lines and in normal human cells .
Mechanism of Action
Target of Action
Phthalimide derivatives have been associated with a broad range of biological activities . They are frequently found in natural products, pharmaceuticals, and organic materials .
Mode of Action
Phthalimides are known to undergo various organic synthetic processes . The most common strategy for their synthesis involves the condensation of phthalic acids/anhydrides with primary amines .
Biochemical Pathways
Phthalimides are known to influence a variety of biochemical reactions in cells across various species and organs .
Pharmacokinetics
The lipophilicity of isoindole-1,3 (2 h )-dione derivatives, which are related to phthalimides, has been studied using chromatographic and in silico methods .
Result of Action
Phthalimide derivatives have been associated with various biological activities, including antinoceptive, anti-inflammatory, antitumor, anti-convulsant, and antimicrobial actions .
Action Environment
Environmental factors can significantly impact the behavior and effectiveness of various chemical compounds .
properties
IUPAC Name |
2-[methyl-[(3S)-3-naphthalen-1-yloxy-3-thiophen-2-ylpropyl]carbamoyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23NO4S/c1-27(25(28)20-11-4-5-12-21(20)26(29)30)16-15-23(24-14-7-17-32-24)31-22-13-6-9-18-8-2-3-10-19(18)22/h2-14,17,23H,15-16H2,1H3,(H,29,30)/t23-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYWSULHSCQVWPV-QHCPKHFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC(C1=CC=CS1)OC2=CC=CC3=CC=CC=C32)C(=O)C4=CC=CC=C4C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(CC[C@@H](C1=CC=CS1)OC2=CC=CC3=CC=CC=C32)C(=O)C4=CC=CC=C4C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801127041 |
Source
|
| Record name | 2-[[Methyl[(3S)-3-(1-naphthalenyloxy)-3-(2-thienyl)propyl]amino]carbonyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801127041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
445.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
199191-67-8 |
Source
|
| Record name | 2-[[Methyl[(3S)-3-(1-naphthalenyloxy)-3-(2-thienyl)propyl]amino]carbonyl]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=199191-67-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[[Methyl[(3S)-3-(1-naphthalenyloxy)-3-(2-thienyl)propyl]amino]carbonyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801127041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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